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Compound of Interest

Compound Name: Fenthion

Cat. No.: B1672539

An in-depth examination of the solubility of the organothiophosphate insecticide Fenthion in
agueous and organic media, tailored for researchers, scientists, and professionals in drug
development. This guide provides a comprehensive overview of Fenthion's solubility,
presenting quantitative data, detailed experimental protocols for solubility determination, and a
visual representation of the experimental workflow.

Core Data: Solubility of Fenthion

Fenthion, a non-polar organothiophosphate, exhibits low solubility in water and high solubility
in a wide range of organic solvents. This characteristic is pivotal for its formulation,
environmental fate, and toxicological assessment. The following tables summarize the
available quantitative and qualitative solubility data for Fenthion.

Quantitative Solubility Data

The table below presents the experimentally determined solubility of Fenthion in water and
various organic solvents at a standard temperature of 20°C.
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Solvent Chemical Class Solubility (g/L) Temperature (°C)
Water (pH 7) Aqueous 0.0042[1] 20
n-Hexane Non-polar Aprotic 100[1] 20
Toluene Non-polar Aprotic >250[1] 20
Dichloromethane Polar Aprotic >250[1] 20
Propan-2-ol Polar Protic >1000[2] 20

Qualitative Solubility Data

Fenthion is readily soluble in a variety of other common organic solvents. While precise
guantitative data is not consistently reported in the literature for the following solvents, they are
widely recognized as effective solvents for Fenthion.

Solvent Chemical Class Solubility Description
Methanol Polar Protic Soluble[2]

Ethanol Polar Protic Soluble[2]

Acetone Polar Aprotic Soluble[2]

Ether Non-polar Aprotic Soluble[2]

Chloroform Polar Aprotic Sparingly Soluble[3]
Dimethyl Sulfoxide (DMSO) Polar Aprotic Sparingly Soluble[3]
Glyceride Oils Non-polar Readily Soluble[2]
Petroleum Ether Non-polar Aprotic Slightly Soluble[2]

Experimental Protocols for Solubility Determination

The determination of a compound'’s solubility is a fundamental experimental procedure. The
methodologies outlined below are based on established international guidelines, such as those
from the Organisation for Economic Co-operation and Development (OECD), and are
applicable to the assessment of Fenthion's solubility in both agueous and organic solvents.
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OECD Guideline 105: Flask Method

The Flask Method is a straightforward and widely used technique for determining the solubility

of substances that are soluble at or above 10 mg/L.

Principle: A supersaturated solution of the test substance is prepared at an elevated

temperature and then allowed to equilibrate at the test temperature. The concentration of the

substance in the saturated aqueous phase is then determined.

Apparatus:

Glass flasks with stoppers

Constant temperature water bath or shaker

Centrifuge (optional)

Analytical instrumentation for concentration measurement (e.g., HPLC, GC, UV-Vis
Spectrophotometer)

Procedure:

Preliminary Test: To estimate the approximate solubility, add increasing volumes of the
solvent to a known amount of Fenthion at the test temperature and shake for a set period
(e.g., 24 hours). Observe the volume at which the substance completely dissolves.

Sample Preparation: Based on the preliminary test, add an excess amount of Fenthion to a
flask containing the chosen solvent (water or organic solvent).

Equilibration: Seal the flask and agitate it in a constant temperature bath set slightly above
the test temperature (e.g., 30°C) for at least 24 hours to ensure saturation.

Temperature Equilibration: Transfer the flask to a constant temperature bath set at the
desired test temperature (e.g., 20°C) and continue agitation for a minimum of 24 hours, and
up to 72 hours, to allow the solution to reach equilibrium. It is crucial that undissolved solid
Fenthion remains present.
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o Phase Separation: Allow the solution to stand at the test temperature to permit phase
separation. If necessary, centrifuge the sample at the test temperature to separate the solid
phase from the supernatant.

o Sample Analysis: Carefully withdraw an aliquot of the clear supernatant. Analyze the
concentration of Fenthion in the aliquot using a validated analytical method.

o Confirmation: Repeat the analysis with samples taken at different time points (e.g., 48 and
72 hours) to ensure that equilibrium has been reached. The solubility is the average of at
least two consecutive concordant measurements.

OECD Guideline 105: Column Elution Method

The Column Elution Method is suitable for substances with low solubility (less than 10 mg/L),
such as Fenthion in water.

Principle: A column is packed with an inert support material coated with the test substance. The
solvent is then passed through the column at a slow, constant rate. The concentration of the
substance in the eluate is monitored until it reaches a plateau, which represents the saturation
solubility.

Apparatus:

Glass column with a thermostat jacket

Inert support material (e.g., glass beads, silica gel)

Metering pump or leveling vessel to control flow rate

Fraction collector

Analytical instrumentation for concentration measurement
Procedure:
e Column Preparation:

o Dissolve Fenthion in a volatile solvent.
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o Add this solution to a known amount of the inert support material and evaporate the
solvent completely, leaving the support material coated with Fenthion.

o Pack the coated support material into the column.

o Elution:

o Pump the solvent (water or organic solvent) through the column at a low, constant flow
rate. Maintain the column at the desired test temperature.

» Fraction Collection: Collect fractions of the eluate at regular intervals.

o Sample Analysis: Determine the concentration of Fenthion in each fraction using a suitable
analytical method.

o Data Analysis: Plot the concentration of Fenthion versus the volume or time of elution. The
concentration will initially increase and then reach a stable plateau. The solubility is the
average concentration of the fractions within this plateau.

Experimental Workflow Diagram

The following diagram illustrates the logical workflow for determining the solubility of a chemical
substance like Fenthion.
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Preparation & Preliminary Assessment
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Caption: Workflow for determining the solubility of Fenthion.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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